Cas no 1270840-62-4 (3-methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole
• CAS No: 1270840-62-4
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5561010
• Update Time: 2025-06-10

3-methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-methyl-5-(2-pyrrolidinylmethyl)-
• 3-methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole

• Inchi： 1S/C8H13N3O/c1-6-10-8(12-11-6)5-7-3-2-4-9-7/h7,9H,2-5H2,1H3
• InChI Key： HNWNIANCAIKLDT-UHFFFAOYSA-N
• SMILES： O1C(CC2CCCN2)=NC(C)=N1

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 295.3±32.0 °C(Predicted)
• pka: 9.67±0.10(Predicted)

Additional information on 3-methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole

3-Methyl-5-(Pyrrolidin-2-ylmethyl)-1,2,4-Oxadiazole: A Comprehensive Overview

3-Methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole is a structurally unique compound with the CAS registry number 1270840-62-4. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one oxygen atom. The presence of a pyrrolidine ring attached to the oxadiazole core introduces interesting electronic and steric properties, making this compound a subject of interest in various fields of chemistry and materials science.

The synthesis of 3-methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole typically involves a combination of nucleophilic substitution and cyclization reactions. Recent studies have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. This approach not only reduces reaction time but also enhances the purity of the final product, making it more suitable for advanced applications in drug discovery and materials science.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The oxadiazole ring is known for its ability to modulate biological activity due to its aromaticity and electron-withdrawing properties. The pyrrolidine substituent further enhances the compound's pharmacokinetic properties by improving solubility and bioavailability. Recent research has highlighted its role as an intermediate in the synthesis of novel kinase inhibitors, which are critical in the treatment of various cancers.

In addition to its pharmaceutical applications, 3-methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical stability.

The physical properties of this compound are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, which is indicative of its potential use in optoelectronic devices. Recent advancements in computational chemistry have allowed researchers to predict its electronic structure with high accuracy, further aiding in its application development.

From an environmental perspective, 3-methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole exhibits moderate biodegradability under aerobic conditions. This makes it a more sustainable choice compared to some traditional organic compounds used in industrial applications. Ongoing research is focused on optimizing its synthesis pathway to minimize waste production and reduce energy consumption.

In conclusion, 3-methyl-5-(pyrrolidin-2-ylmethyl)-1,2,4-oxadiazole is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for both academic research and industrial development. As new insights into its synthesis and applications continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry.